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A Note on Terminology: The query for "Awl 60" likely contains a typographical error. Based on

the context of cell culture experimental protocols, it is highly probable that the intended subject
is the HL-60 cell line. The following application notes and protocols are provided for the HL-60

human promyelocytic leukemia cell line.

Application Notes for Researchers and Drug
Development Professionals

The HL-60 cell line, established from the peripheral blood of a patient with acute promyelocytic
leukemia, serves as a critical in vitro model in biomedical research. These cells grow in
suspension and have a lymphoblastic morphology.[1][2] A key characteristic of HL-60 cells is
their capacity to differentiate into various mature myeloid lineages, such as neutrophils,
monocytes, and macrophages, when treated with specific chemical inducers.[2] This attribute
makes them an invaluable tool for studying cellular differentiation, immune system responses,
and the pathogenesis of leukemia.

In the realm of drug development, HL-60 cells are extensively used for screening potential anti-
cancer agents and for investigating the mechanisms of drug-induced apoptosis (programmed
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cell death). Their predictable growth and differentiation patterns provide a reliable system for
assessing the efficacy and cytotoxicity of novel therapeutic compounds.

Experimental Protocols
General Culture and Maintenance of HL-60 Cells

This protocol outlines the standard procedures for the routine culture of HL-60 cells.
Materials:

e HL-60 cells (e.g., ATCC CCL-240)

o Complete growth medium (formulations in the table below)

 Sterile T-75 culture flasks

e Humidified incubator set at 37°C with 5% CO:

e Centrifuge

o Hemocytometer or automated cell counter

e Trypan blue solution (0.4%)

Procedure:

« Initiate or maintain cultures in T-75 flasks, ensuring the cells are suspended in the
appropriate volume of pre-warmed complete growth medium.

 Incubate the flasks at 37°C in a 5% CO2 humidified atmosphere.

e Maintain the cell density between 1 x 10° and 1 x 10° viable cells/mL. It is critical not to allow
the cell concentration to exceed 1 x 10° cells/mL to ensure viability.

» For routine maintenance, either add fresh medium to the culture or replace the medium 2 to
3 times per week.
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 Alternatively, subculture by centrifuging the cell suspension and resuspending the cell pellet
in fresh medium at a concentration of 1 x 10° viable cells/mL.

Thawing Cryopreserved HL-60 Cells

Proper thawing technique is crucial for high cell viability.
Materials:

e Cryovial of frozen HL-60 cells

o Complete growth medium, pre-warmed to 37°C

» Sterile 15 mL conical centrifuge tubes

o 37°C water bath

e 70% ethanol

e T-25 culture flask

Procedure:

e Pre-warm the complete growth medium in a 37°C water bath.

e Quickly thaw the cryovial by gently agitating it in the 37°C water bath for approximately 1-2
minutes, keeping the cap above the water line.

o Decontaminate the exterior of the vial with 70% ethanol.

o Under sterile conditions, transfer the thawed cell suspension into a 15 mL centrifuge tube
containing 6-7 mL of pre-warmed complete growth medium.

o Centrifuge the cells at 1100 rpm for 4 minutes at room temperature to pellet the cells and
remove the cryoprotectant.

o Aspirate and discard the supernatant.

o Gently resuspend the cell pellet in 1 mL of fresh complete medium.
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o Transfer the cell suspension to a T-25 flask containing 4 mL of complete medium.

¢ Incubate the flask at 37°C with 5% CO-.

Passaging (Subculturing) HL-60 Cells

This protocol describes how to split the cell culture to maintain exponential growth.
Materials:

HL-60 cell culture

Complete growth medium, pre-warmed

Sterile centrifuge tubes (15 mL or 50 mL)

Centrifuge

Hemocytometer or automated cell counter

Procedure:

» Partial Medium Replacement (for healthy cultures with low debris):

o Gently mix the cell suspension and perform a cell count.

o Aspirate a portion of the culture and replace it with fresh medium to adjust the cell density
to approximately 2 x 10° to 4.0 x 10° cells/mL.

o Total Medium Replacement (for dense cultures or when the medium is yellow):

[e]

Transfer the entire cell suspension to a sterile centrifuge tube.

o

Centrifuge at 1100 rpm for 4 minutes.

[¢]

Discard the supernatant.

[¢]

Resuspend the cell pellet in a small volume of fresh medium, perform a cell count, and
then dilute the cells to the desired density (e.g., 2 x 10° to 4.0 x 10° cells/mL) in a new
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flask.

o Incubate at 37°C with 5% COa.

Cryopreservation of HL-60 Cells

This protocol is for freezing HL-60 cells for long-term storage.

Materials:

Log-phase HL-60 cell culture

o Cryopreservation medium (e.g., 90% FBS, 10% DMSO)
» Sterile centrifuge tubes

e Centrifuge

» Sterile cryogenic vials

o Controlled-rate freezing container

Procedure:

e Centrifuge the cells at 1100 rpm for 4 minutes.

o Resuspend the cell pellet in pre-chilled (4°C) cryopreservation medium to a density of 5 x
10%to 1 x 107 cells/mL.

o Dispense 1 mL of the cell suspension into each cryogenic vial.
e Place the vials in a controlled-rate freezing container and store them at -80°C overnight.

o For long-term storage, transfer the vials to the vapor phase of liquid nitrogen.

Quantitative Data Presentation

The following tables summarize key quantitative parameters for HL-60 cell culture based on
established protocols.
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Table 1: Culture and Subculture Parameters

Parameter Value Reference(s)

Seeding Density (from frozen) ~1 x 10° viable cells/mL

Seeding Density (subculture) 1x105%-4.0x 10° cells/mL

Maintenance Density 1x10°-1 x 106 cells/mL

) ) 1100 rpm (approx. 150-200 x
Centrifugation Speed

9)
Centrifugation Time 4 minutes
Doubling Time 36 - 48 hours
Cryopreservation Density 5x 108 -1 x 107 cells/mL

Table 2: Recommended Media Formulations

Base Medium Serum Supplements Reference

Iscove's Modified )
) 20% Fetal Bovine -
Dulbecco's Medium Not specified
Serum (FBS)

(IMDM)
RPMI 1640 10% FBS 2.5 mM L-glutamine
RPMI 1640 10-20% FBS 2 mM Glutamine

Visualizations: Workflows and Signaling Pathways
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Caption: Experimental workflow for HL-60 cell culture and use.
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Caption: Simplified intrinsic apoptosis signaling pathway in HL-60 cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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